6-chloro-5-hydroxy-2H-1,3-benzoxathiol-2-one
Description
Scientific Research Applications
Antimicrobial Properties
6-chloro-5-hydroxy-2H-1,3-benzoxathiol-2-one has been investigated for its antimicrobial properties. Researchers have explored its potential as an antimicrobial agent against various pathogens, including bacteria, fungi, and viruses. Its unique chemical structure may contribute to its effectiveness in inhibiting microbial growth .
Cytostatic Activity
Studies have examined the cytostatic (cell growth inhibition) properties of 6-chloro-5-hydroxy-2H-1,3-benzoxathiol-2-one. It may interfere with cell division and proliferation, making it relevant for cancer research and drug development. Further investigations are needed to understand its mechanism of action and potential applications in oncology .
Supramolecular Chemistry
The supramolecular structure of this compound has been a subject of interest. Researchers explore its interactions with other molecules, self-assembly behavior, and potential applications in materials science. Understanding its supramolecular properties can lead to novel materials, sensors, or drug delivery systems .
Heterocycle Synthesis
6-chloro-5-hydroxy-2H-1,3-benzoxathiol-2-one serves as a building block for synthesizing heterocyclic compounds. Chemists have used it in the preparation of various derivatives with diverse properties. These derivatives may find applications in medicinal chemistry, agrochemicals, or materials science .
Phosphor Esters with Antimicrobial Activity
Researchers have utilized 6-chloro-5-hydroxy-2H-1,3-benzoxathiol-2-one in the synthesis of heterocycle-phosphor esters. These compounds exhibit potential antimicrobial activity. Investigating their biological effects and mechanisms could lead to new antimicrobial agents .
Biological Assays and Drug Screening
Given its unique structure, researchers often include 6-chloro-5-hydroxy-2H-1,3-benzoxathiol-2-one in biological assays and drug screening studies. Its interactions with enzymes, receptors, or cellular components may reveal novel therapeutic targets or drug candidates .
properties
IUPAC Name |
6-chloro-5-hydroxy-1,3-benzoxathiol-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClO3S/c8-3-1-5-6(2-4(3)9)12-7(10)11-5/h1-2,9H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FEBBRBNJALULIG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC2=C1SC(=O)O2)Cl)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-chloro-5-hydroxy-2H-1,3-benzoxathiol-2-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(6-(4-ethoxyphenyl)imidazo[2,1-b]thiazol-3-yl)-N-(4-fluorophenyl)acetamide](/img/structure/B2587645.png)
![3-[(2H-1,3-benzodioxol-5-yl)sulfamoyl]benzoic acid](/img/structure/B2587646.png)
![1-propyl-3-{3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl}quinolin-4(1H)-one](/img/structure/B2587647.png)
![2-{[6-(hydroxymethyl)-9-methyl-2-(3-methylphenyl)-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl]thio}-N-methyl-N-phenylacetamide](/img/structure/B2587649.png)
![N-[2-[2-(6-amino-5-nitropyrimidin-4-yl)hydrazinyl]-2-oxoethyl]-4-piperidin-1-ylsulfonylbenzamide](/img/structure/B2587653.png)
![N-[4-chloro-3-(trifluoromethyl)phenyl]-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]acetamide](/img/structure/B2587654.png)
